Cas no 1368427-24-0 (5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1368427-24-0
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• CID: 6288711
• PubChem ID: 82292129
• Update Time: 2025-05-23

5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(2,4-Difluorophenyl)-1-methylpyrazole-4-carboxylic acid
• 1368427-24-0
• EN300-1858716

• Inchi： 1S/C11H8F2N2O2/c1-15-10(8(5-14-15)11(16)17)7-3-2-6(12)4-9(7)13/h2-5H,1H3,(H,16,17)
• InChI Key： PEYDTAFZPMLFHI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=C(C(=O)O)C=NN1C)F

Computed Properties

• Exact Mass: 238.05538383g/mol
• Monoisotopic Mass: 238.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1368427-24-0)

5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1368427-24-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2,4-difluorophenyl and methyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The pyrazole ring in this compound serves as a core structure that is highly versatile in medicinal chemistry. Pyrazoles have been extensively studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The introduction of fluorine atoms at the 2,4-difluorophenyl position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the carboxylic acid functionality at the 4-position provides a site for further chemical modifications, allowing for the development of derivatives with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid with biological targets with high precision. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory diseases and cancer. For instance, preliminary in vitro studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorinated aromatic ring may also contribute to selective binding by influencing electronic properties and steric hindrance.

The pharmaceutical industry has been increasingly interested in developing novel therapeutic agents based on pyrazole derivatives due to their favorable pharmacological properties. The structural motif of 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid aligns well with current trends in drug discovery, where molecules with optimized solubility, bioavailability, and target specificity are highly sought after. Furthermore, the compound’s stability under various conditions makes it suitable for formulation into oral or injectable dosage forms, enhancing its clinical applicability.

From a synthetic chemistry perspective, 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents an interesting challenge for organic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the desired framework. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader toolbox of medicinal chemists for designing structurally diverse libraries.

In academic research circles, this compound has been explored as a potential lead molecule for further derivatization. By modifying functional groups or introducing additional substituents, researchers aim to enhance its biological activity while minimizing side effects. For example, replacing the carboxylic acid group with an amide or ester moiety could alter its metabolic fate and improve pharmacokinetic properties. Such modifications are guided by data-driven approaches that integrate experimental results with computational predictions.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly influence a molecule’s pharmacological profile by affecting its electronic distribution, lipophilicity, and binding affinity. In the case of 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid, the 2,4-difluorophenyl group likely contributes to enhanced binding interactions by increasing hydrophobicity and stabilizing transition states during enzyme-substrate complex formation. This feature makes it particularly attractive for designing molecules that require tight binding to biological targets.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common to accelerate the translation of laboratory findings into clinical candidates. 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid exemplifies how academic insights can drive industrial innovation. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas, including oncology and immunology.

The safety and efficacy of any potential drug candidate must be rigorously evaluated through preclinical studies before human trials can commence. Initial toxicology assessments will focus on determining the compound’s metabolic stability, potential for drug-drug interactions, and toxicity profiles in relevant animal models. These studies provide critical data to support decision-making regarding further development efforts.

The future prospects for 5-(2,4-difluorophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid appear promising given its structural characteristics and reported biological activities. Ongoing research efforts aim to uncover new mechanisms of action and expand its therapeutic potential through rational drug design approaches. As our understanding of disease biology evolves alongside advances in chemical synthesis technologies， compounds like this one continue to hold promise as building blocks for next-generation medicines.